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Compound of Interest

Compound Name: SR-1114

Cat. No.: B12409305

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing SR-1114 in in vivo experiments. The information is

tailored for scientists and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is SR-1114 and what is its mechanism of action?

A1: SR-1114 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the

ENL (Eleven-Nineteen Leukemia) protein.[1] PROTACs are heterobifunctional molecules that

recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the target protein by the proteasome. SR-1114 specifically brings ENL into

proximity with the CRBN E3 ligase for degradation.[1]

Q2: What is the function of ENL and the expected downstream effects of its degradation?

A2: ENL is a "reader" of histone acetylation, particularly acetylated histone H3 (H3K9ac and

H3K27ac).[2][3][4] It is a critical component of the Super Elongation Complex (SEC), which

regulates the transcriptional elongation of various genes, including key oncogenes like MYC

and HOX genes.[2][5] By degrading ENL, SR-1114 is expected to downregulate the expression
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of these target genes, leading to anti-leukemic effects such as increased myeloid differentiation

and suppression of leukemia growth.[4]

Q3: What is a suitable formulation for in vivo delivery of SR-1114?

A3: A suggested formulation for SR-1114 to achieve a concentration of 2.5 mg/mL is a vehicle

consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] However, the

optimal formulation may vary depending on the specific experimental conditions and animal

model. It is crucial to assess the solubility and stability of SR-1114 in the chosen vehicle.

Q4: Are there general challenges associated with the in vivo delivery of PROTACs like SR-
1114?

A4: Yes, PROTACs often possess high molecular weights and physicochemical properties that

can lead to poor aqueous solubility and low cell permeability.[6][7][8] This can make achieving

adequate oral bioavailability challenging.[9] Additionally, PROTACs can exhibit a "hook effect,"

where at very high concentrations, the formation of binary complexes (PROTAC-target or

PROTAC-E3 ligase) can outcompete the formation of the productive ternary complex, leading

to reduced efficacy.[6]

Troubleshooting Guide
Issue 1: Poor Solubility or Precipitation of SR-1114 in
Formulation
Possible Causes:

Inherent low aqueous solubility of SR-1114.

Incompatible vehicle components.

Incorrect preparation of the formulation.

Troubleshooting Steps:
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Step Action Rationale

1 Verify Formulation Protocol

Meticulously follow the

recommended protocol:

Dissolve SR-1114 in DMSO

first, then add PEG300,

followed by Tween-80, and

finally saline.[1] Ensure

complete dissolution at each

step.

2 Optimize Vehicle Composition

If precipitation persists,

consider adjusting the ratios of

co-solvents (DMSO, PEG300)

and surfactants (Tween-80).

For poorly soluble drugs,

increasing the concentration of

these agents can improve

solubility.[2][10]

3
Consider Alternative

Formulations

Explore other formulation

strategies for poorly soluble

compounds, such as using

cyclodextrins, developing lipid-

based formulations (e.g., self-

emulsifying drug delivery

systems), or creating

nanosuspensions to increase

surface area and dissolution

rate.[2][3][4]

4 pH Adjustment

If SR-1114 has ionizable

groups, adjusting the pH of the

aqueous component of the

vehicle may enhance solubility.

[5]

Issue 2: Lack of In Vivo Efficacy
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Possible Causes:

Insufficient bioavailability and target tissue exposure.

Rapid metabolism or clearance.

Suboptimal dosing regimen.

"Hook effect" due to excessive dosage.

Troubleshooting Steps:

Troubleshooting & Optimization

Check Availability & Pricing
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Step Action Rationale

1 Pharmacokinetic (PK) Analysis

Conduct a pilot PK study to

measure the plasma

concentration of SR-1114 over

time. This will determine key

parameters like Cmax, Tmax,

and AUC, providing insight into

its absorption, distribution,

metabolism, and excretion

(ADME) profile.

2
Pharmacodynamic (PD)

Analysis

Assess target engagement in a

relevant tissue (e.g., tumor,

bone marrow). Measure the

levels of ENL protein to

confirm degradation. Also,

analyze the expression of

downstream target genes like

MYC or HOXA10 to verify the

biological effect.[1]

3 Dose-Response Study

Perform a dose-escalation

study to identify a dose that

results in significant ENL

degradation without toxicity. Be

mindful of the potential "hook

effect" and include a wide

range of doses.[6]

4
Alternative Route of

Administration

If oral bioavailability is low,

consider alternative routes

such as intravenous (IV) or

intraperitoneal (IP) injection to

ensure systemic exposure.

Issue 3: Unexpected Toxicity or Adverse Events
Possible Causes:
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Vehicle-related toxicity.

On-target toxicity due to ENL degradation in non-target tissues.

Off-target effects of SR-1114.

Troubleshooting Steps:

Step Action Rationale

1 Vehicle Control Group

Always include a control group

that receives only the vehicle

to distinguish between vehicle-

induced and compound-

induced toxicity.

2 Dose Reduction

If toxicity is observed, reduce

the dose of SR-1114. A

maximum tolerated dose

(MTD) study can help establish

a safe dosing range.

3 Histopathological Analysis

Conduct a thorough

histopathological examination

of major organs to identify any

tissue damage or

abnormalities.

4 Monitor Animal Health

Closely monitor animals for

clinical signs of toxicity, such

as weight loss, changes in

behavior, or altered activity

levels.

Experimental Protocols
Protocol 1: In Vivo Formulation Preparation (2.5 mg/mL)

Materials:
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SR-1114 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Procedure:

Weigh the required amount of SR-1114.

Dissolve the SR-1114 powder in DMSO to create a stock solution (e.g., 25 mg/mL).

In a sterile tube, add the required volume of the SR-1114 stock solution.

Add PEG300 to the tube and mix thoroughly until the solution is clear.

Add Tween-80 and mix again until the solution is homogeneous.

Finally, add the sterile saline and mix to achieve the final desired concentration and vehicle

composition (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).[1]

Visually inspect the final formulation for any precipitation before administration.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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